Cas no 477866-05-0 (ETHYL 6-(BENZYLAMINO)-5-CYANO-2-PHENYLNICOTINATE)

• Product name: ETHYL 6-(BENZYLAMINO)-5-CYANO-2-PHENYLNICOTINATE
• CAS No: 477866-05-0
• CID: 3028542

ETHYL 6-(BENZYLAMINO)-5-CYANO-2-PHENYLNICOTINATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-(BENZYLAMINO)-5-CYANO-2-PHENYLNICOTINATE
• 3-Pyridinecarboxylic acid, 5-cyano-2-phenyl-6-[(phenylmethyl)amino]-, ethyl ester

Additional information on ETHYL 6-(BENZYLAMINO)-5-CYANO-2-PHENYLNICOTINATE

Research Brief on ETHYL 6-(BENZYLAMINO)-5-CYANO-2-PHENYLNICOTINATE (CAS: 477866-05-0) in Chemical Biology and Pharmaceutical Applications

The compound ETHYL 6-(BENZYLAMINO)-5-CYANO-2-PHENYLNICOTINATE (CAS: 477866-05-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of ETHYL 6-(BENZYLAMINO)-5-CYANO-2-PHENYLNICOTINATE as a key intermediate in the synthesis of novel nicotinamide derivatives. These derivatives exhibit promising pharmacological properties, including anti-inflammatory and anti-cancer activities. The compound's structural motif, featuring a cyano group and a benzylamino substituent, has been identified as crucial for its bioactivity, particularly in modulating enzyme targets such as kinases and phosphodiesterases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the proliferation of certain cancer cell lines, with IC50 values in the low micromolar range. The study also explored structure-activity relationships (SAR), revealing that modifications to the ethyl ester moiety could enhance both potency and selectivity. These findings underscore the compound's potential as a scaffold for developing targeted therapies.

Further investigations into the mechanistic pathways have elucidated that ETHYL 6-(BENZYLAMINO)-5-CYANO-2-PHENYLNICOTINATE interacts with cellular signaling pathways involved in apoptosis and cell cycle regulation. For instance, it has been shown to downregulate the expression of pro-survival proteins such as Bcl-2 while upregulating pro-apoptotic factors like Bax. This dual mechanism of action makes it a compelling candidate for combinatorial therapies in oncology.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2022 patent application detailed an optimized route using palladium-catalyzed cross-coupling reactions, which improved yield and purity. This development is particularly significant for industrial-scale applications, ensuring a reliable supply for further preclinical and clinical studies.

In summary, ETHYL 6-(BENZYLAMINO)-5-CYANO-2-PHENYLNICOTINATE (CAS: 477866-05-0) represents a versatile and pharmacologically active compound with broad implications for drug discovery. Ongoing research aims to explore its derivatives for enhanced efficacy and reduced off-target effects, positioning it as a valuable asset in the development of next-generation therapeutics.